The microbiologically influenced corrosion of 201 stainless steel by Shewanella algae was investigated via modulating the concentration of fumarate (electron acceptor) in the medium and constructing mutant strains induced by ΔOmcA. The ICP-MS and electrochemical tests showed that the presence of S. algae enhanced the degradation of the passive film; the lack of an electron acceptor further aggravated the effect and mainly affected the early stage of MIC. The electrochemical tests and atomic force microscopy characterization revealed that the ability of ΔOmcA to transfer electrons to the passive film was significantly reduced in the absence of the c-type cytochrome OmcA related to EET progress, leading to the lower corrosion rate of the steel.

Steel strands are widely used in structures such as bridge cables, and their integrity is critical to keeping these structures safe. A steel strand is under the working condition of an alternating load for a long time, and fatigue damage is unavoidable. It is necessary to find characteristic parameters for evaluating fatigue damage. In this study, nonlinear coefficients and attenuation coefficients were employed to evaluate fatigue damage based on magnetostrictive guided wave testing. Unlike pipe and steel wire structures, there is a phenomenon of a notch frequency when guided waves propagate in steel strands. The influence of the notch frequency on the nonlinear coefficient and attenuation coefficient is discussed. The relationship between the nonlinear coefficient, attenuation coefficient, and cyclic loading times was obtained through experiments. The amplitudes of the nonlinear coefficient and attenuation coefficient both increased with the increase in cyclic loading times. The experiments also showed the effectiveness of using these two characteristic parameters to evaluate fatigue damage.

Additive manufacturing of Cu is interesting for many applications where high thermal and electric conductivity are required. A problem with printing of Cu with a laser-based process is the high reflectance of the powder for near-infrared wavelengths making it difficult to print components with a high density. In this study, we have investigated laser bed fusion (L-PBF) of Cu using graphene oxide (GO)-coated powder. The powder particles were coated in a simple wet-chemical process using electrostatic attractions between the GO and the powder surface. The coated powder exhibited a reduced reflectivity, which improved the printability and increased the densities from ~90% for uncoated powder to 99.8% using 0.1 wt% GO and a laser power of 500 W. The coated Cu powders showed a tendency for balling using laser powers below 400 W, and increasing the GO concentration from 0.1 to 0.3 wt.% showed an increase in spattering and reduced density. Graphene-like sheet structures could be observed in the printed parts using scanning electron microscopy (SEM). Carbon-filled inclusions with sizes ranging from 10–200 nm could also be observed in the printed parts using transmission electron microscopy (TEM). The GO treatment yielded parts with higher hardness (75.7 HV) and electrical conductivity (77.8% IACS) compared to the parts printed with reference Cu powder.

To reduce the structural deterioration of mass concrete structures from temperature cracks, and lower energy consumption caused by the traditional mass concrete hydration heat cooling process, this paper reports the preparation of concrete temperature-controlled phase change aggregate (PCA) by a vacuum compaction method using light and high-strength black ceramite and No. 58 fully refined paraffin wax as phase change material (PCM), and the encapsulation technology of the aggregate by using superfine cement and epoxy resin. Further, through laboratory tests, the cylinder compressive strength, thermal stability and mixing breakage rate of the encapsulated PCA were tested, and the differences in mechanical properties such as compressive strength, flexural strength and splitting tensile strength between phase change aggregate concrete (PCAC) and ordinary concrete were studied. A test method was designed to test the heat storage effect of PCA, and the temperature control effect of PCAC was analyzed based on the law of conservation of energy. The research conclusions are as follows: (1) Both superfine cement and epoxy resin shells increase the strength of the aggregate, with the epoxy resin increasing it more than the superfine cement. The thermal stabilization of the PCA is good after encapsulation of superfine cement and epoxy resin. However, PCA encapsulated in superfine cement is more easily crushed than that encapsulated in epoxy resin. (2) Under the condition of water bath heating and semi-insulation, when the water bath temperature reaches 85 °C, the temperature difference between the PCA and the common stone aggregate can be up to 6 °C. Based on the law of energy conservation, the test results will be converted to mass concrete with the same volume of aggregate mixture;, the difference of PCAC and ordinary concrete temperature can be up to 10 °C, so the temperature control effect is significant. (3) The mechanical properties of PCAC with 100% aggregate replacement rate compared to ordinary concrete are reduced to varying degrees, and the performance decline of the epoxy-encapsulated PCA is smaller than that encapsulated with superfine cement; in an actual project, it is possible to improve the concrete grade to make up for this defect.

The aim of this paper is to test the previously stated hypothesis and several experimental facts about the effect of the ion flux or ion beam current under irradiation with heavy ions on the radiation damage formation in the ceramic near-surface layer and their concentration. The hypothesis is that, when considering the possibilities of using ion irradiation (usually with heavy ions) for radiation damage simulation at a given depth, comparable to neutron irradiation, it is necessary to consider the rate factor for the set of atomic displacements and their accumulation. Using the methods of X-ray diffraction analysis, Raman and UV–Vis spectroscopy, alongside photoluminescence, the mechanisms of defect formation in the damaged layer were studied by varying the current of the Xe23+ ion beam with an energy of 230 MeV. As a result of the experimental data obtained, it was found that, with the ion beam current elevation upon the irradiation of nitride ceramics (AlN) with heavy Xe23+ ions, structural changes have a pronounced dependence on the damage accumulation rate. At the same time, the variation of the ion beam current affects the main mechanisms of defect formation in the near-surface layer. It has been found that at high values of flux ions, the dominant mechanism in damage to the surface layer is the mechanism of the formation of vacancy defects associated with the replacement of nitrogen atoms by oxygen atoms, as well as the formation of ON–VAl complexes.

This paper presents the results of examinations of the structure and crystallinity of polyamide (PA6) modified with fly ash from biomass combustion in a fluidized-bed boiler. Composites based on a PA6 matrix were examined. They contained 5, 10, and 15 wt% fly ash. Fourier-transform infrared with attenuated total reflectance spectroscopy (FTIR-ATR) was used to identify the characteristic functional groups present in the chemical structure of polyamide and composites based on its matrix. Structural analysis was performed using a differential scanning calorimeter (DSC) and microscopic examinations. Analysis of the values of thermal effects determined using the DSC technique allowed for the evaluation of the degree of crystallinity of the materials studied. Polyamide is usually considered to be a two-phase system consisting of crystalline and amorphous regions. The addition of the filler in the form of fly ash reduced the degree of crystallinity of the studied specimens. Based on the FTIR-ATR spectra and the recorded DSC curves, it was found that the α-phase was the dominant crystalline phase in the studied materials. Microscopic examinations were conducted to analyze the microstructure of the materials, providing information on the distribution and shape of the filler particles. Most of the particles ranged in size from a few to tens of micrometers. Furthermore, the use of scanning electron microscopy coupled with energy-dispersive X-ray spectroscopy (SEM–EDS) allowed for the analysis of the distribution of chemical elements in selected filler particles.

Nontoxic all-inorganic perovskites are among the most promising materials for the realization of optoelectronic devices. Here, we present an innovative way to deposit lead-free, totally inorganic Cs3Bi2I9 perovskite from vapor phase. Taking use of a magnetron sputtering system equipped with a radiofrequency working mode power supply and a single target containing the correct ratio of CsI and BiI3 salts, it was possible to deposit a Cs3Bi2I9 perovskitic film on silicon and soda-lime glass. The target composition was optimized to obtain a stoichiometric deposition, and the best compromise was found with a mix enriched with 20% w/w of CsI. Secondly, the effect of post-deposition thermal treatments (150 °C and 300 °C) and of the deposition on a preheat substrate (150 °C) were evaluated by analyzing the chemical composition, the morphology, the crystal structure, and the optical properties. The thermal treatment at 150 °C improved the uniformity of the perovskite film; the one at 300 °C damaged the perovskite deposited. Depositing on a preheated substrate at 150 °C, the obtained film showed a higher crystallinity. An additional thermal treatment at 150 °C on the film deposed on the preheated substrate showed that the crystallinity remains high, and the morphology becomes more uniform.

To address the issues of low detection accuracy, slow detection speed, high missed detection rate, and high false detection rate in the detection of surface defects on pre-impregnated composite materials during the automated tape laying and winding process, an improved YOLOv5 (You Only Look Once version 5) algorithm model was proposed to achieve the high-precision, real-time detection of surface defects. By leveraging this improvement, the necessity for frequent manual interventions, inspection interventions, and subsequent rework during the automated lay-up process of composite materials can be significantly reduced. Firstly, to improve the detection accuracy, an attention mechanism called “CA (coordinate attention)” was introduced to enhance the feature extraction ability, and a Separate CA structure was used to improve the detection speed. Secondly, we used an improved loss function “SIoU (SCYLLA-Intersection over Union) loss” to replace the original “CIoU (Complete-Intersection over Union) loss”, which introduced an angle loss as a penalty term to consider the directional factor and improve the stability of the target box regression. Finally, Soft-SIoU-NMS was used to replace the original NMS (non-maximum suppression) of YOLOv5 to improve the detection of overlapping defects. The results showed that the improved model had a good detection performance for surface defects on pre-impregnated composite materials during the automated tape laying and winding process. The FPS (frames per second) increased from 66.7 to 72.1, and the mAP (mean average precision) of the test set increased from 92.6% to 97.2%. These improvements ensured that the detection accuracy, as measured by the mAP, surpassed 95%, while maintaining a detection speed of over 70 FPS, thereby meeting the requirements for real-time online detection.

This study investigated the interfacial characteristics of tungsten-particle-reinforced Zr-based bulk-metallic-glass composites (Wp/Zr-BMGs) with varying tungsten-particle sizes. To this end, Wp/Zr-BMGs with three different Wp sizes were fabricated using spark plasma sintering. Subsequently, the microstructures and interfacial structures of the Wp/Zr-BMGs were extensively examined, and the mechanical properties of the microzone at the Wp/Zr-BMG interface were evaluated using a nanoindentation method. The results revealed that the interfaces of Wp/Zr-BMGs, irrespective of the Wp size, exhibited dissolution-diffusion characteristics. Moreover, the thickness of the interface diffusion layer was positively correlated to the size of Wp. The addition of Wp enhanced the elastic modulus and hardness of Zr-BMGs at the interface, as these effects are inversely related to the Wp size. Furthermore, this study established a relationship between the interfacial mechanical properties and the interfacial characteristics of particle-reinforced bulk-metallic-glass composites. Thus, this study can serve as a guide for future research in the field of Wp/Zr-BMGs and similar particle-reinforced composites.

Generally, the dynamic modulus and bending stiffness modulus are used to evaluate the mechanical properties of asphalt mixture, and they are also used as basic parameters for asphalt mixture design. Therefore, a study was conducted on changes in the dynamic modulus and bending stiffness modulus of hot-recycled asphalt mixture with high levels of reclaimed asphalt pavement (RAP) under the influence of different factors: dosage of regenerant, curing temperature, and curing time. The performance of reclaimed asphalt pavement (RAP) was first evaluated. Then, the hot-recycled asphalt mixture was adjusted and designed in order to conduct modulus experiments, composed of the dynamic modulus test and three-point bending test. Finally, the influencing factors were not only qualitatively but also quantitatively analyzed to clarify the change laws of the mechanical parameters of hot-recycled asphalt mixture. The results showed that the modulus of the recycled asphalt mixture first decreased, then increased, and then decreased with increasing dosage of regenerant. As the curing time or temperature increased, the modulus first decreased and then increased. In terms of the dynamic modulus of the hot-recycled asphalt mixture, the curing time had the greatest impact, followed by dosage of the regenerant and curing temperature. For bending stiffness modulus, the influence of dosage of the regenerant was the greatest, followed by curing time and curing temperature. For the bending stiffness modulus of hot-recycled asphalt mixture, the curing conditions had a greater influence compared with the dynamic modulus.